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Compound of Interest

Compound Name: Urea N-15

Cat. No. B116859

Introduction

Urea N-15 is a stable, non-radioactive, isotopically labeled form of urea where one or both of
the nitrogen atoms are the heavy isotope 1°N, as opposed to the more common “*N. This
labeling makes Urea N-15 an invaluable tracer for researchers, scientists, and drug
development professionals. Its primary application lies in metabolic studies, particularly in
tracking nitrogen metabolism, protein turnover, and urea kinetics in biological systems.[1][2]
The use of stable isotopes like >N provides a safe and effective method for in vivo studies in
humans, including clinical research in fields such as nephrology.[1]

Chemical Structure and Properties

Urea N-15 shares the same fundamental chemical structure as unlabeled urea, consisting of a
carbonyl group flanked by two amino groups. The chemical formula for urea doubly labeled
with >N is CO(**NHz)2.[3] In its solid crystalline state, the urea molecule is planar.

e Chemical Formula: H2t>NCO*>*NH2
e SMILES String: [15NH2]C([15NH2])=0
e InChl Key: XSQUKJJJFZCRTK-SUEIGJEOSA-N

The key difference lies in the atomic mass of the nitrogen atoms, which allows it to be
distinguished from endogenous urea by mass spectrometry.

Quantitative Data
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The physical and chemical properties of Urea-t>N2 are summarized below. These values are

essential for experimental design and analysis.

Property Value References
Molecular Weight 62.04 g/mol
Crystalline powder / Colorless
Appearance _
solid
Melting Point 132-135 °C
Density 1.335 g/cm3

Water Solubility

54.5 g / 100 cm? (at 25 °C)

Isotopic Purity

Available from 5% to >99 atom
% 15N

Chemical Purity

296% to 99%

CAS Number

2067-80-3

Applications in Research and Development

Urea N-15 is a versatile tool used across various scientific disciplines:

o Metabolic Research: It is widely used to study whole-body protein turnover, amino acid

metabolism, and the urea cycle. Researchers can measure the rate of urea synthesis and

breakdown, providing insights into nitrogen balance in healthy and diseased states.

 Clinical Nephrology: In patients with chronic renal failure, 1°N-urea is used to investigate

nitrogen metabolism and urea kinetics, helping to assess the efficacy of dietary interventions.

o Agricultural Science: In agriculture, *>N-labeled urea serves as a tracer to quantify fertilizer

nitrogen uptake efficiency by crops, as well as to study nitrogen loss through denitrification

and leaching in different soil types.
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Experimental Protocols: Quantification of Urea N-15
in Biological Samples

A prevalent method for the precise quantification of >N enrichment in urea from biological
samples (e.g., plasma, urine) is Gas Chromatography-Mass Spectrometry (GC-MS). This
requires derivatization to make the urea volatile for gas chromatography.

Methodology: GC-MS Analysis with Derivatization

This protocol outlines the key steps for determining >N-urea enrichment.
1. Sample Preparation:
o Collect plasma or urine samples from the subject after administration of 2°N-urea.

e For samples containing high concentrations of ammonia (NHa*), which can interfere with the
analysis, a preliminary removal step is recommended. This can be achieved using cation
exchange chromatography.

o Thaw frozen samples and vortex thoroughly before processing.
2. Derivatization of Urea:

» The goal of derivatization is to create a volatile and thermally stable urea derivative suitable
for GC-MS analysis.

 Trifluoroacetic Anhydride (TFA) Method:

o

Pipette a small volume of the biological sample (e.g., 10-50 pL of plasma or urine) into a
reaction vial.

o Lyophilize the sample to dryness.

o Add a solution of trifluoroacetic anhydride (TFAA) in an appropriate solvent (e.g., ethyl
acetate).

o Seal the vial and heat at a controlled temperature (e.g., 70-100°C) for a specified time
(e.g., 1-2 hours) to form the TFA-urea derivative.
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o After cooling, evaporate the solvent under a stream of nitrogen gas.

o Reconstitute the dried derivative in a suitable solvent (e.g., ethyl acetate) for injection into
the GC-MS system.

Alternative Derivatizing Agents: Other agents like tert-butyldimethylsilyl (TBDMS) or
dimethylaminomethylene can also be used depending on the specific analytical requirements
and available instrumentation.

. GC-MS Analysis:
Instrumentation: Utilize a gas chromatograph coupled to a mass spectrometer (GC-MS).
Gas Chromatography:

o Column: Use a capillary column appropriate for separating the derivatized urea (e.g., a
non-polar or medium-polarity column like DB-5ms or HP-5ms).

o Injection: Inject a small volume (e.g., 1-2 pL) of the reconstituted sample into the GC inlet.

o Temperature Program: Implement a temperature gradient to ensure the separation of the
urea derivative from other sample components. An example program might start at 80°C,
hold for 1 minute, then ramp up to 250°C at a rate of 20°C/min.

Mass Spectrometry:
o lonization: Use Electron Impact (El) ionization.

o Detection Mode: Operate the mass spectrometer in Selected lon Monitoring (SIM) mode
to enhance sensitivity and specificity.

o lons to Monitor: Monitor the ion fragments corresponding to unlabeled ([**Nz]-urea), singly
labeled ([**N*>N]-urea), and doubly labeled ([*°Nz]-urea) derivatives. The specific m/z
values will depend on the derivatizing agent used.

. Data Analysis and Interpretation:

Identify the peak corresponding to the urea derivative based on its retention time.
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o Measure the peak areas for the monitored ions (m/z for unlabeled and labeled urea).

o Calculate the isotopic enrichment (Atom % Excess) from the ratio of the labeled to unlabeled
ion intensities, after correcting for the natural abundance of 1°N.

Visualizations

I/l Workflow Connections {start, cation_exchange} -> deriv; deriv -> heat -> dry -> gcms; sim ->
integrate;

// Diagram Specifications graph [size="7.6, 5", dpi=72]; } .dot Workflow for 1°*N-Urea
Quantification by GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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